Cas no 1361648-84-1 (5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361648-84-1
• MF: C₁₃H₆Cl₆
• MW: 374.904737949371
• CID: 4995334
• Update Time: 2025-06-12

5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H6Cl6/c1-5-2-6(4-7(14)3-5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： KYWUYYKUPXEIIS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=C(C)C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 7.7
• Topological Polar Surface Area: 0

Additional information on 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl

Research Briefing on 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361648-84-1)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361648-84-1), a polychlorinated biphenyl (PCB) derivative. PCBs have been widely studied due to their environmental persistence, bioaccumulation potential, and toxicological effects. Recent studies have focused on the environmental fate, metabolic pathways, and potential health impacts of this specific congener, which exhibits unique structural and chemical properties.

A 2023 study published in Environmental Science & Technology investigated the degradation pathways of 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl under anaerobic conditions. The research team employed advanced mass spectrometry techniques to identify intermediate metabolites, revealing a novel reductive dechlorination mechanism facilitated by microbial consortia. This finding has significant implications for bioremediation strategies targeting chlorinated biphenyls in contaminated sediments.

In the field of toxicology, a recent Chemosphere publication (2024) examined the endocrine-disrupting potential of this compound using in vitro assays. The study demonstrated that 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl acts as a potent aryl hydrocarbon receptor (AhR) agonist, with an EC50 value of 0.8 nM, suggesting potential for dioxin-like toxicity. Molecular docking simulations further elucidated its binding mode within the AhR ligand-binding domain, providing structural insights for predictive toxicology models.

Analytical chemistry advancements have enabled more precise detection of this congener in environmental matrices. A 2024 Journal of Chromatography A paper presented a novel GC-MS/MS method with a detection limit of 0.01 pg/g for 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl in biological samples, addressing previous challenges in trace-level quantification. This methodological improvement is particularly valuable for biomonitoring studies and exposure assessment in wildlife and human populations.

From a synthetic chemistry perspective, researchers have developed improved routes for the preparation of 1361648-84-1, as reported in a 2023 Organic Process Research & Development article. The new synthetic protocol achieves 92% yield with reduced byproduct formation, employing a palladium-catalyzed cross-coupling strategy with optimized ligand systems. This advancement supports the production of analytical standards needed for environmental and toxicological studies.

Emerging research directions include computational studies predicting the environmental partitioning behavior of this compound. A 2024 Environmental Science: Processes & Impacts publication utilized quantum chemical calculations to estimate its air-water and octanol-water partition coefficients, revealing unexpected volatility characteristics compared to similar PCB congeners. These predictions await experimental validation but suggest complex environmental transport mechanisms.

The compound's persistence in the environment continues to be a focus area. Long-term monitoring data published in Science of the Total Environment (2023) show that 5'-Chloro-3'-methyl-2,3,4,5,6-pentachlorobiphenyl exhibits a half-life of approximately 8.7 years in temperate soils, with variations observed based on organic carbon content and microbial activity. These findings contribute to improved environmental risk assessment models for chlorinated biphenyls.

In conclusion, recent research on 1361648-84-1 has advanced our understanding of its environmental behavior, toxicological mechanisms, and analytical detection. The compound's unique structural features continue to make it a subject of scientific interest, with implications for environmental monitoring, risk assessment, and potential therapeutic targeting of the AhR pathway. Future studies are expected to explore its interactions with emerging contaminants and potential synergistic effects in complex environmental mixtures.